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Compound of Interest

Compound Name: 2,4,6-Triiodoaniline

Cat. No.: B1296100

This technical guide provides an in-depth overview of 2,4,6-triiodoaniline, a crucial
intermediate in synthetic organic chemistry and drug development. Tailored for researchers,
scientists, and professionals in drug development, this document details its chemical
properties, historical context, synthesis protocols, and primary applications, with a focus on its
role as a precursor to medical imaging agents.

Introduction and Historical Context

While the precise date of the first synthesis of 2,4,6-triiodoaniline is not prominently
documented, its development is intrinsically linked to the broader history of halogenated
aromatic compounds and the advent of medical imaging. The journey of iodinated contrast
agents began with the use of Lipiodol®, an iodinated oil, in 1921. A significant advancement
occurred in 1953 with the marketing of diatrizoate, a water-soluble, tri-iodinated contrast agent
derived from triiodobenzoic acid. It is within this context that 2,4,6-triiodoaniline emerged as a
fundamental building block, providing the tri-iodinated benzene core essential for these vital
diagnostic tools. Its synthesis is now considered a classical and well-established procedure in
organic chemistry.

The primary importance of 2,4,6-triiodoaniline lies in its role as a precursor to a class of non-
ionic X-ray contrast media. The three iodine atoms attached to the benzene ring provide a high
electron density, which is effective at attenuating X-rays, thereby enhancing the contrast of
medical images.
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Chemical and Physical Properties

2,4,6-Triiodoaniline is a solid organic compound notable for its high molecular weight, largely
attributable to the three iodine atoms.[1] Its key identifiers and properties are summarized
below.

Table 1: Chemical Identifiers and Properties of 2,4,6-Triiodoaniline

Property Value

IUPAC Name 2,4,6-triiodoaniline[2]

CAS Number 24154-37-8[1]

Molecular Formula CeHalsN[1]

Molecular Weight 470.82 g/mol [1]

Canonical SMILES Cl=C(C=C(C(=C1DHN)DI[2]

InChl Key GNOYQZRQXNVAKE-UHFFFAOYSA-N[1]
Appearance Solid[3]

Purity (Typical) >95%1]

Spectroscopic Data

The symmetrical nature of the 2,4,6-triiodoaniline molecule leads to a relatively simple NMR
spectrum, which is a key tool for its structural confirmation.

'H NMR Spectroscopy

The *H NMR spectrum is characterized by its simplicity due to the molecule's C2v symmetry.
The two protons at the C3 and C5 positions are chemically equivalent and thus appear as a

single signal.[1]

Table 2: 1H NMR Spectroscopic Data for 2,4,6-Triiodoaniline in CDCls
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Chemical Shift (5,

Protons Multiplicity Integration
ppm)

Ar-H (C3-H, C5-H) ~7.86 Singlet 2H

NH:2 ~4.66 Broad Singlet 2H

Data sourced from
BenchChem.[1]

13C NMR Spectroscopy

The 3C NMR spectrum further confirms the molecular structure. The "heavy atom effect” of
iodine results in a strong shielding effect, shifting the signals of the iodine-bound carbons (C2,
C4, C6) significantly upfield.[1]

Table 3: 13C NMR Spectroscopic Data for 2,4,6-Triiodoaniline in (CDs3)-SO

Carbon Assignment Chemical Shift (6, ppm)
C1-NH:z 147.0

C3/C5-H 145.4

C2/Cé6-1 83.0

C4-I 78.8

Data sourced from BenchChem, citing the IUCr.

[1]

Synthesis and Experimental Protocols

The predominant method for preparing 2,4,6-triiodoaniline is through the electrophilic
aromatic substitution of aniline. The strong activating, ortho-, para-directing nature of the amino
group facilitates the introduction of three iodine atoms onto the aromatic ring.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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